![molecular formula C21H22N4O2 B2664272 3-(2-methylphenyl)-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione CAS No. 847399-26-2](/img/structure/B2664272.png)
3-(2-methylphenyl)-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione
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Description
3-(2-methylphenyl)-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.433. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analogues
- Compounds with structural similarities to 3-(2-methylphenyl)-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione have been synthesized as part of research exploring novel ligands for alpha1-adrenoceptors, suggesting potential applications in cardiovascular research and therapy (Patanè et al., 2005).
Biological Activity and Potential Therapeutic Uses
- Research on derivatives of pyrimidine-2,4-diones has shown that these compounds can exhibit significant binding profiles to various receptors, indicating potential as pharmacological agents. For example, studies have found that certain derivatives displayed substantial selectivity for alpha1-adrenoceptors over serotoninergic and dopaminergic receptors, which could be relevant for the development of cardiovascular or neurological drugs (Patanè et al., 2005).
Supramolecular Chemistry
- Pyrimidine derivatives have also been investigated for their role in supramolecular assemblies, suggesting applications in materials science and nanotechnology. For instance, research on dihydropyrimidine-2,4-dione functionality indicated its suitability for forming hydrogen-bonded supramolecular assemblies, which could have implications for the design of new materials or molecular devices (Fonari et al., 2004).
Antimicrobial and Anticonvulsant Properties
- Some studies have focused on the antimicrobial and anticonvulsant properties of pyrimidine derivatives, suggesting their potential use in treating infections and seizures. For example, research on N-Mannich bases derived from pyrrolidine-2,5-diones, a related structural class, demonstrated promising anticonvulsant activity in animal models (Kamiński et al., 2013).
Nonlinear Optical Properties
- The pyrimidine core is also of interest in the field of nonlinear optics (NLO), where derivatives of pyrimidines have been studied for their NLO properties. This suggests potential applications in optoelectronics and photonics, where materials with strong NLO responses are valuable for applications such as frequency conversion, optical modulation, and information processing (Hussain et al., 2020).
Properties
IUPAC Name |
3-(2-methylphenyl)-6-(4-phenylpiperazin-1-yl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2/c1-16-7-5-6-10-18(16)25-20(26)15-19(22-21(25)27)24-13-11-23(12-14-24)17-8-3-2-4-9-17/h2-10,15H,11-14H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FROHFENRJZYKQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.